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Cat. No.: B1585380 Get Quote

An In-Depth Technical Guide to the Mechanism of Action of C.I. Disperse Black 9 in the

Dyeing of Polyester

Introduction
C.I. Disperse Black 9 is a monoazo dye designated with the Colour Index constitution number

111301.[1] Its chemical identity is 2-[4-[(4-aminophenyl)diazenyl]-N-(2-

hydroxyethyl)anilino]ethanol, with the molecular formula C₁₆H₂₀N₄O₂.[1] As a member of the

disperse dye class, it is a non-ionic, sparingly water-soluble colorant specifically engineered for

dyeing hydrophobic synthetic fibers, most notably polyester.[2]

The dyeing mechanism is not a chemical reaction but a physical process wherein the dye

transfers from an aqueous dispersion into the amorphous regions of the polyester fiber, forming

a stable solid solution.[3] This guide provides a detailed examination of this mechanism, the

primary dyeing methodologies, relevant process data, and standardized experimental

protocols. It is important to note that while Disperse Black 9 refers to a specific chemical

entity, commercial black disperse dyes are often formulated mixtures of navy blue, red, and

yellow/orange components to achieve a deep, neutral black shade.

Core Mechanism of Action on Polyester Fibers
The dyeing of polyester with Disperse Black 9 is a multi-stage process governed by the

principles of diffusion and intermolecular attraction. The entire process is predicated on the
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dye's hydrophobic nature and the physical changes induced in the polyester fiber by high

temperatures.

The process can be summarized in four key stages:

Dispersion in the Dyebath: Due to its low water solubility, the dye is milled into fine particles

and maintained as a stable aqueous dispersion using anionic dispersing agents like

lignosulfonates. These agents adsorb onto the dye particle surface, preventing aggregation

and ensuring a uniform suspension in the dye bath.

Adsorption onto the Fiber Surface: A small quantity of the dispersed dye dissolves in the

water, creating a saturated solution of single dye molecules. These individual molecules are

then transported through the aqueous medium and adsorb onto the surface of the

hydrophobic polyester fiber.

Diffusion into the Fiber Matrix: This is the rate-determining step in the dyeing process. At

elevated temperatures (typically >100°C), the molecular chains in the amorphous regions of

the polyester fiber undergo significant thermal motion. This increased vibration opens up

temporary voids or pores within the fiber structure, allowing the adsorbed dye molecules to

diffuse from the surface into the fiber's interior.

Fixation within the Fiber: Once inside the fiber matrix, the dye molecules are held in place by

relatively weak intermolecular forces, primarily van der Waals forces and hydrophobic

interactions with the polymer chains. Upon cooling, the fiber structure contracts, trapping the

dye molecules within the amorphous regions and forming a stable solid solution.

The following diagram illustrates this fundamental mechanism.
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Caption: General mechanism of disperse dyeing on polyester fibers.

Key Dyeing Methodologies
Two primary industrial methods are employed for dyeing polyester with Disperse Black 9:

High-Temperature Exhaust Dyeing and Continuous Thermosol Dyeing.

High-Temperature Exhaust Dyeing
This is a batch process where the polyester material (in yarn or fabric form) is dyed in a

pressurized vessel.

Process: The material is circulated in the dyebath at temperatures between 120°C and

130°C. The high pressure prevents the water from boiling, while the high temperature

provides the necessary energy to swell the fiber and facilitate dye diffusion.
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Auxiliaries: A typical dyebath formulation includes the disperse dye, a dispersing agent, and

a pH buffer to maintain an acidic pH of 4.5-5.5, which is optimal for dye stability and uptake.

Post-Treatment: After dyeing, a "reduction clearing" process is essential to remove any dye

particles adhering to the fiber surface. This treatment, typically with sodium hydrosulfite and

caustic soda, ensures optimal wet fastness properties.

Continuous Thermosol Dyeing
The Thermosol process is a continuous method ideal for dyeing woven fabrics, particularly

polyester/cotton blends.

Process: The fabric is first padded through a bath containing the dye dispersion and a

migration inhibitor. It is then dried carefully, often with infrared pre-dryers, to prevent dye

migration. Finally, the dry fabric is passed through a chamber with hot air or over heated

contact surfaces at 190°C to 220°C for 60-90 seconds.

Mechanism: At this high temperature, the dye sublimes (transforms directly from solid to gas)

and the polyester fiber absorbs the dye vapor. The dye then rapidly diffuses into the fiber

matrix.

Advantages: This method is highly efficient for large production runs and minimizes water

usage compared to exhaust dyeing.

The diagram below contrasts the workflows of these two key processes.
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Caption: Comparison of Exhaust and Thermosol dyeing workflows.

Data Presentation
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Quantitative data for the dyeing performance of C.I. Disperse Black 9 is not extensively

available in consolidated formats. The tables below summarize typical process parameters and

reported fastness properties.

Table 1: Typical Process Parameters for Dyeing Polyester

Parameter Exhaust Dyeing Thermosol Dyeing

Temperature 120 - 130 °C 190 - 220 °C

Time 30 - 60 minutes 60 - 90 seconds

pH 4.5 - 5.5 (Acidic) Not applicable in heat phase

| Key Auxiliaries | Dispersing Agent, pH Buffer | Migration Inhibitor |

Table 2: Reported Fastness Properties of C.I. Disperse Black 9 on Polyamide (Note: Data on

polyester is not specified in the source, polyamide data is presented as an indicator.)

Fastness Test ISO Method Rating AATCC Method Rating

Light Fastness 4 4

Washing Fastness (Fading) 4-5 4-5

Washing Fastness (Staining) 3-4 4

Perspiration Fastness (Fading) 5 4-5

Perspiration Fastness

(Staining)
5 4-5

Ironing Fastness 2-3 3-4

Source: World dye variety

Experimental Protocols
Protocol for Laboratory Exhaust Dyeing of Polyester
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This protocol describes a typical procedure for dyeing a 10g polyester fabric sample in a

laboratory-scale high-temperature beaker dyeing machine.

Materials & Reagents:

10g pre-scoured polyester fabric

C.I. Disperse Black 9 (e.g., 2% on weight of fiber, owf)

Anionic dispersing agent (e.g., 1 g/L)

Acetic acid (to adjust pH)

Ammonium sulfate (buffer, e.g., 1 g/L)

Sodium hydrosulfite

Sodium hydroxide (Caustic soda)

Deionized water

Procedure:

Dyebath Preparation: Set the liquor ratio to 10:1 (100mL total volume for 10g fabric). In the

dyeing vessel, add 80mL of water, 1.0 g/L dispersing agent, and 1.0 g/L ammonium sulfate.

pH Adjustment: Adjust the pH of the bath to 5.0 using acetic acid.

Dye Dispersion: Separately, prepare the dye dispersion. Weigh 0.2g of Disperse Black 9
(2% owf). Make a smooth paste with a small amount of dispersing agent and cold water.

Gradually add hot water (~50°C) to the paste while stirring to create a fine dispersion.

Dyeing Cycle:

Add the dye dispersion to the dyebath and make up the final volume to 100mL.

Introduce the polyester fabric sample.

Seal the vessel and place it in the dyeing machine.
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Raise the temperature from ambient to 130°C at a rate of 2°C/minute.

Hold the temperature at 130°C for 45 minutes.

Cool the vessel down to 70°C at a rate of 3°C/minute.

Rinsing: Remove the fabric from the dyebath and rinse thoroughly with warm water, then

cold water.

Protocol for Reduction Clearing
This after-treatment is critical for removing surface dye and achieving good fastness.

Procedure:

Bath Preparation: Prepare a new bath at a 10:1 liquor ratio with fresh water. Add 2 g/L

sodium hydroxide and 2 g/L sodium hydrosulfite.

Treatment: Introduce the rinsed, dyed fabric into this bath. Heat to 70-80°C and hold for 20

minutes.

Final Rinsing & Neutralization:

Drain the reduction clearing bath.

Rinse the fabric thoroughly with hot water followed by cold water until the water runs clear.

Perform a final neutralization rinse in a bath containing 0.5-1.0 g/L acetic acid for 5

minutes.

Rinse one final time with cold water.

Drying: Squeeze the excess water from the fabric and allow it to air-dry or dry in an oven at a

low temperature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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